N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzene-1-sulfonamide

• IUPAC Name: N-[2-[6-[(4-fluorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H20FN5O2S2/c1-15-2-8-18(9-3-15)31(28,29)23-13-12-20-25-24-19-10-11-21(26-27(19)20)30-14-16-4-6-17(22)7-5-16/h2-11,23H,12-14H2,1H3
• InChI Key: IAWODYGQERSRAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC2=NN=C3N2N=C(C=C3)SCC4=CC=C(C=C4)F
• Molecular Formula: C21H20FN5O2S2
• Molecular Weight: 457.5 g/mol
• CAS No.: 872998-20-4

Description

N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C21H20FN5O2S2 and its molecular weight is 457.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Modification

Research has shown the synthesis and structural studies of related compounds, such as 3,6-disubstituted-bis-1,2,4-triazolo-[4,3-b][3′,4′-f]pyridazines. These compounds are characterized by their nonplanar tricyclic core and are synthesized using green oxidants, highlighting their potential in green chemistry applications. The specific fluorobenzyl derivatives have been synthesized to explore their structural and physicochemical properties (Aggarwal et al., 2019).

Biological and Pharmacological Activities

• Anti-Asthmatic Activities : Some derivatives of the triazolopyridazine class have been evaluated for their ability to inhibit bronchoconstriction, showing significant potential in treating asthma and other respiratory diseases (Kuwahara et al., 1997).

• Anticonvulsant Activities : Studies on triazolopyridazines have also revealed their potential in anticonvulsant activities. For instance, certain substituted triazolo[4,3-a]pyrazines have shown potent activity against electroshock-induced seizures in rats, indicating their possible use in seizure disorders treatment (Kelley et al., 1995).

• Antiviral and Anticancer Activities : Derivatives of triazolopyridazines have demonstrated promising antiviral activity against hepatitis-A virus and moderate anticancer activity, showcasing their potential in antiviral and oncological therapeutics (Shamroukh & Ali, 2008).

• Antibacterial and Antifungal Activities : Compounds from this class have also been studied for their antimicrobial properties, showing effectiveness against various bacterial strains and fungi, thus suggesting their application in the development of new antibiotics (Hassan, 2013).